An In-depth Technical Guide to 5-Bromo-6-chloro-2-methylpyrimidin-4-ol (CAS 105806-11-9)
An In-depth Technical Guide to 5-Bromo-6-chloro-2-methylpyrimidin-4-ol (CAS 105806-11-9)
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Bromo-6-chloro-2-methylpyrimidin-4-ol is a halogenated pyrimidine derivative with potential applications in medicinal chemistry and drug discovery. Its structural features, including the pyrimidin-4-ol core and the presence of bromo and chloro substituents, make it an attractive scaffold for the synthesis of novel bioactive molecules. This technical guide provides a comprehensive overview of its synthesis, physicochemical properties, and potential biological activities, with a focus on its role as a precursor in the development of kinase inhibitors. Due to the limited availability of direct experimental data for this specific compound, this guide leverages information from structurally related analogues and established synthetic methodologies to provide a thorough and practical resource for researchers.
Chemical Properties and Data
While specific experimental data for 5-Bromo-6-chloro-2-methylpyrimidin-4-ol is scarce in publicly available literature, its physicochemical properties can be estimated based on its structure and data from analogous compounds. The pyrimidin-4-ol moiety can exist in tautomeric equilibrium with its pyrimidin-4(3H)-one form.
| Property | Predicted/Estimated Value |
| CAS Number | 105806-11-9 |
| Molecular Formula | C₅H₄BrClN₂O |
| Molecular Weight | 223.46 g/mol |
| Appearance | Expected to be a solid at room temperature. |
| Melting Point | Not available. |
| Boiling Point | Not available. |
| Solubility | Likely soluble in polar organic solvents like DMSO, DMF. |
| pKa | Estimated to be around 7-8 for the hydroxyl group. |
Synthesis
A plausible synthetic route to 5-Bromo-6-chloro-2-methylpyrimidin-4-ol involves a two-step process starting from the commercially available 6-methyl-2-(methylthio)pyrimidin-4-ol or 5-bromouracil. The key intermediate is 5-bromo-2,4-dichloro-6-methylpyrimidine.
Synthesis of 5-Bromo-2,4-dichloro-6-methylpyrimidine
This intermediate can be synthesized via two primary routes:
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From 6-Methyl-2-(methylthio)pyrimidin-4-ol: This multi-step synthesis involves bromination, followed by hydrolysis and subsequent chlorination using a reagent like phosphorus oxychloride (POCl₃).
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From 5-Bromouracil: A more direct method involves the reaction of 5-bromouracil with a chlorinating agent such as phosphorus pentachloride (PCl₅) or phosphorus oxychloride (POCl₃).
Experimental Protocol: Synthesis of 5-Bromo-2,4-dichloro-6-methylpyrimidine from 5-Bromouracil (Adapted from general procedures)
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 5-bromouracil (1 equivalent) in an excess of phosphorus oxychloride (POCl₃), which acts as both the reagent and solvent.
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Addition of Catalyst (Optional): Add a catalytic amount of a tertiary amine, such as N,N-dimethylaniline, to facilitate the reaction.
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Reaction Conditions: Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Work-up: After completion, cool the reaction mixture to room temperature. Carefully and slowly pour the mixture onto crushed ice with vigorous stirring to quench the excess POCl₃.
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Extraction: Extract the aqueous mixture with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volumes).
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Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation or column chromatography on silica gel.
Synthesis of 5-Bromo-6-chloro-2-methylpyrimidin-4-ol via Selective Hydrolysis
The 4-chloro position of 5-bromo-2,4-dichloro-6-methylpyrimidine is more susceptible to nucleophilic substitution than the 2-chloro position. This allows for selective hydrolysis to introduce the hydroxyl group at the C4 position.
Experimental Protocol: Selective Hydrolysis of 5-Bromo-2,4-dichloro-6-methylpyrimidine (Hypothetical)
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Reaction Setup: Dissolve 5-bromo-2,4-dichloro-6-methylpyrimidine (1 equivalent) in a suitable solvent such as dioxane or a mixture of acetic acid and water.
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Hydrolysis Conditions:
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Acid-Catalyzed: Add a strong acid, such as concentrated hydrochloric acid or sulfuric acid, and heat the mixture at a controlled temperature (e.g., 50-80 °C).
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Base-Mediated: Alternatively, use a mild base like sodium bicarbonate or sodium hydroxide in an aqueous organic solvent mixture and heat to reflux.
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Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.
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Work-up:
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Acidic Conditions: Cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate solution).
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Basic Conditions: Cool the reaction mixture and neutralize with an acid (e.g., dilute HCl).
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Isolation: The product may precipitate upon neutralization. If so, collect the solid by filtration. Otherwise, extract the product with a suitable organic solvent.
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Purification: Wash the collected solid or the organic extract with water, dry, and purify by recrystallization or column chromatography to obtain 5-Bromo-6-chloro-2-methylpyrimidin-4-ol.
Caption: Proposed synthetic workflow for 5-Bromo-6-chloro-2-methylpyrimidin-4-ol.
Potential Biological Activity and Signaling Pathways
Substituted pyrimidines are a well-established class of compounds in drug discovery, known to interact with a variety of biological targets. Halogenated pyrimidin-4-ol derivatives, in particular, have been extensively investigated as kinase inhibitors.
Kinase Inhibition
The pyrimidine scaffold is a common feature in many ATP-competitive kinase inhibitors. The nitrogen atoms of the pyrimidine ring can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The substituents at the 2, 5, and 6 positions can be tailored to achieve potency and selectivity for specific kinases.
Structurally similar pyrimidine derivatives have shown inhibitory activity against various kinases, including:
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Cyclin-Dependent Kinases (CDKs): Important regulators of the cell cycle, making them key targets in cancer therapy.[1]
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Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase: A critical target in the treatment of various cancers.[2]
Given its structure, 5-Bromo-6-chloro-2-methylpyrimidin-4-ol could serve as a valuable intermediate for the synthesis of potent and selective kinase inhibitors. The bromo substituent at the 5-position is particularly useful as it can be further functionalized via cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce diverse chemical moieties and explore structure-activity relationships.
Hypothetical Signaling Pathway: Inhibition of a Generic Kinase Pathway
The following diagram illustrates a simplified, hypothetical signaling pathway where a derivative of 5-Bromo-6-chloro-2-methylpyrimidin-4-ol acts as a kinase inhibitor, leading to the downstream inhibition of cell proliferation.
Caption: Hypothetical kinase inhibition pathway by a derivative of the title compound.
Applications in Drug Development
The structural features of 5-Bromo-6-chloro-2-methylpyrimidin-4-ol make it a versatile building block for the synthesis of compound libraries for high-throughput screening. The differential reactivity of the chloro and bromo substituents allows for sequential and site-selective modifications, enabling the generation of a diverse range of analogues for structure-activity relationship (SAR) studies.
Workflow for Drug Discovery Application
Caption: Drug discovery workflow utilizing the title compound as a scaffold.
Conclusion
5-Bromo-6-chloro-2-methylpyrimidin-4-ol represents a promising, albeit under-characterized, chemical entity with significant potential in medicinal chemistry. Its synthesis is achievable through established methods for pyrimidine chemistry, and its structure is amenable to further diversification. The pyrimidin-4-ol core suggests a propensity for kinase inhibition, making it a valuable starting point for the development of novel therapeutics, particularly in the area of oncology. This technical guide provides a foundational understanding of this compound, offering plausible synthetic routes, predicted properties, and a rationale for its application in drug discovery, thereby serving as a valuable resource for researchers in the field. Further experimental validation is necessary to fully elucidate its chemical and biological properties.




